[3-Chloro-4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [3-chloro-4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H23ClN2O2/c19-16-10-13(18(22)20-8-1-2-9-20)6-7-17(16)23-12-15-11-21(15)14-4-3-5-14/h6-7,10,14-15H,1-5,8-9,11-12H2
• InChI Key: DMYUHQGVPSVKJP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC(=C(C=C2)OCC3CN3C4CCC4)Cl
• Molecular Formula: C18H23ClN2O2
• Molecular Weight: 334.8 g/mol

Description

The compound, 3-Chloro-4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl]-pyrrolidin-1-ylmethanone, is a synthetic molecule that has gained attention in the scientific community due to its potential applications in medical research.

Scientific Research Applications

This compound has shown potential applications in medical research, particularly in the field of cancer treatment. Studies have shown that this compound has anti-tumor activity and can inhibit the growth of cancer cells. It has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of this compound is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound can induce cell cycle arrest and inhibit the proliferation of cancer cells. It has also been shown to have anti-inflammatory effects and can reduce the production of certain cytokines involved in inflammation. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using this compound in lab experiments is its synthetic nature, which allows for precise control over its chemical properties. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on this compound. One area of focus could be on developing more efficient synthesis methods for this compound. Additionally, further research is needed to fully understand its mechanism of action and potential applications in the treatment of various diseases. Finally, more research is needed to determine its safety and potential side effects in humans.

Synthesis Methods

The synthesis of this compound involves several steps, including the reaction of 3-chloro-4-hydroxybenzaldehyde with cyclobutylamine to form the corresponding Schiff base. This Schiff base is then reacted with epichlorohydrin to form the aziridine ring. The resulting product is then reacted with 3-chloro-4-(hydroxymethyl)phenylboronic acid to form the final product.